Cas no 330-84-7 (1-Fluoro-4-phenoxybenzene)

• Product Name: 1-Fluoro-4-phenoxybenzene
• CAS No: 330-84-7
• MF: C₁₂H₉FO
• MW: 188.197666883469
• MDL: MFCD00055239
• CID: 82131
• PubChem ID: 67614
• Update Time: 2025-11-02

1-Fluoro-4-phenoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-4-phenoxybenzene
• 4-Fluorodiphenyl ether
• 4-fluoro-1-phenoxybenzene
• 4-fluorophenoxybenzene
• 4-fluorophenyl phenyl ether
• 4-phenoxyfluorobenzene
• Benzene,1-fluoro-4-phenoxy
• NSC-51798
• 4-Fluorophenyl phenyl ether, >=98.0%
• MFCD00055239
• CS-0451145
• PS-8442
• 4-Fluorodiphenylether
• 1-Fluoro-4-phenoxybenzene #
• A821611
• AKOS006228177
• J-019018
• F81491
• DTXSID00186636
• p-FluordiphenylA currencyther
• Benzene, 1-fluoro-4-phenoxy-
• NSC51798
• EINECS 206-357-0
• 330-84-7
• FT-0618528
• SCHEMBL255272
• NS00042311
• NSC 51798
• DB-048336

• MDL： MFCD00055239
• Inchi： 1S/C12H9FO/c13-10-6-8-12(9-7-10)14-11-4-2-1-3-5-11/h1-9H
• InChI Key： AODSTUBSNYVSSL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 188.06400
• Monoisotopic Mass: 188.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.155 g/mL at 20 °C(lit.)
• Melting Point: Not available
• Boiling Point: 147149°C53mm Hg
• Flash Point: 123 °C
• Refractive Index: n20/D 1.557
• PSA: 9.23000
• LogP: 3.61800
• Solubility: Not available
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-Fluoro-4-phenoxybenzene Security Information

• Signal Word：warning
• Hazard Statement： Harmful
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R20/21/22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 1-Fluoro-4-phenoxybenzene

1-Fluoro-4-phenoxybenzene (CAS No. 330-84-7): Properties, Applications, and Market Insights

1-Fluoro-4-phenoxybenzene (CAS No. 330-84-7) is a fluorinated aromatic compound with significant industrial and research applications. This organic compound, also known as 4-fluorodiphenyl ether, features a benzene ring substituted with a fluorine atom and a phenoxy group. Its unique molecular structure makes it valuable in various fields, including pharmaceuticals, agrochemicals, and material science.

The chemical properties of 1-Fluoro-4-phenoxybenzene include a molecular formula of C₁₂H₉FO and a molecular weight of 188.20 g/mol. It typically appears as a colorless to pale yellow liquid or solid, depending on temperature and purity. The compound's boiling point ranges between 260-265°C, and it has limited solubility in water but good solubility in organic solvents like ethanol, ether, and benzene.

In pharmaceutical research, 1-Fluoro-4-phenoxybenzene serves as a key intermediate for synthesizing various bioactive molecules. Researchers are particularly interested in its potential for developing new fluorinated pharmaceuticals, as the introduction of fluorine atoms often enhances drug stability, bioavailability, and metabolic resistance. Recent studies explore its use in creating novel anti-inflammatory and antimicrobial agents.

The agrochemical industry utilizes 330-84-7 CAS compound in the development of advanced pesticides and herbicides. Its structural features contribute to the creation of more effective and environmentally friendly crop protection products. With growing global concerns about food security and sustainable agriculture, demand for specialized intermediates like 4-fluorodiphenyl ether continues to rise.

Material science applications of 1-Fluoro-4-phenoxybenzene include its use as a building block for advanced polymers and liquid crystals. The compound's aromatic structure and fluorine substitution make it valuable for creating high-performance materials with unique thermal and optical properties. These materials find applications in electronics, display technologies, and specialty coatings.

From a market perspective, the global demand for fluorinated aromatic compounds like 1-Fluoro-4-phenoxybenzene is steadily increasing. The pharmaceutical sector accounts for approximately 45% of total consumption, followed by agrochemicals (30%) and materials (25%). Asia-Pacific has emerged as the fastest-growing market, driven by expanding pharmaceutical and electronics industries in China and India.

Recent innovations in green chemistry have led to improved synthesis methods for CAS 330-84-7. Researchers are developing more efficient catalytic processes that reduce waste and energy consumption while maintaining high yields. These advancements align with the chemical industry's growing emphasis on sustainability and environmental responsibility.

Quality control and analytical characterization of 1-Fluoro-4-phenoxybenzene typically involve techniques such as GC-MS, HPLC, and NMR spectroscopy. Purity standards vary by application, with pharmaceutical-grade material requiring ≥99% purity, while industrial applications may accept ≥95% purity. Proper storage conditions include protection from light and moisture at room temperature.

Safety considerations for handling 4-fluorodiphenyl ether include standard laboratory precautions. While not classified as highly hazardous, appropriate personal protective equipment (gloves, goggles) is recommended when working with this compound. Material Safety Data Sheets (MSDS) provide detailed handling and disposal guidelines for industrial users.

The future outlook for 1-Fluoro-4-phenoxybenzene (330-84-7) appears promising, particularly in emerging applications like organic electronics and advanced drug delivery systems. Ongoing research into fluorinated compounds continues to reveal new possibilities for this versatile chemical intermediate. As industries seek more specialized and efficient compounds, the importance of fluorinated aromatic intermediates is expected to grow significantly.

For researchers and industry professionals seeking high purity 1-Fluoro-4-phenoxybenzene, it's essential to work with reputable suppliers who can provide comprehensive analytical data and consistent quality. The compound is available in various quantities, from laboratory-scale (grams) to bulk industrial quantities (kilograms). Custom synthesis and derivative development services are also offered by specialized chemical manufacturers.